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Compound of Interest

Compound Name: GSK2292767

Cat. No.: B607790

GSK2292767 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of GSK2292767, a potent
and selective PI3Kd inhibitor. Adherence to these guidelines is crucial for maintaining the
compound's integrity and ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQS)

Q1: How should | store the solid (powder) form of GSK2292767 upon receipt?

Al: For long-term storage, the solid form of GSK2292767 should be stored at -20°C, where it
can remain stable for up to three years.[1][2][3] For shorter periods, storage at 4°C for up to
two years is also acceptable.[1][2] It is recommended to keep the compound in a dry and dark
environment.[4]

Q2: What is the recommended solvent for dissolving GSK22927677

A2: GSK2292767 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][3] Concentrations of
approximately 100-125 mg/mL in fresh DMSO can be achieved.[1][2][3] It is important to use
fresh, anhydrous DMSO, as the presence of moisture can reduce the compound's solubility.[3]
GSK2292767 is insoluble in water and ethanol.[3]

Q3: How should | store GSK2292767 once it is in solution?
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A3: Stock solutions of GSK2292767 in DMSO should be aliquoted to avoid repeated freeze-
thaw cycles, which can degrade the compound.[2] For long-term storage, these aliquots should
be kept at -80°C and are stable for up to 6 months.[1][2] Some sources suggest stability for up
to one year at -80°C.[3] For short-term storage, -20°C is suitable for up to one month.[1][2][3]

Q4: The compound arrived at room temperature. Is it still viable?

A4: Yes. GSK2292767 is stable at ambient temperatures for the duration of typical shipping
and customs handling, which can be a few days to weeks.[1][4] Upon receipt, you should
immediately store it under the recommended conditions.

Q5: My GSK2292767 solution appears to have precipitated. What should | do?

A5: Precipitation can occur if the solution has been stored improperly or if the solvent has
absorbed moisture. Gentle warming of the solution (e.g., to 60°C) and sonication may help to
redissolve the compound.[2] Ensure you are using fresh, anhydrous DMSO for reconstitution.
[3] If precipitation persists, it may indicate degradation, and a fresh stock solution should be
prepared.

Storage and Stability Data
Solid Form (Powder)

Storage Temperature Duration of Stability

-20°C Up to 3 years[1][2][3]

4°C Up to 2 years[1][2]

Room Temperature Stable for a few days to weeks (shipping)[1][4]

In Solvent (DMSO)

Storage Temperature Duration of Stability

Up to 6 months[1][2] (some sources suggest up
to 1 year[3])

-80°C

-20°C Up to 1 month[1][2][3]
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Experimental Protocols
Preparation of DMSO Stock Solution

» Materials: GSK2292767 powder, anhydrous DMSO.
e Procedure:

o Allow the GSK2292767 vial to equilibrate to room temperature before opening to prevent
condensation.

o Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired
concentration (e.g., 100 mg/mL).

o Vortex or sonicate the solution to ensure the compound is fully dissolved. Gentle warming
can be applied if necessary.[2]

o Once dissolved, aliquot the stock solution into smaller, single-use vials to minimize freeze-
thaw cycles.[2]

[¢]

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Preparation of In Vivo Formulation (Example)

This is an example formulation and may require optimization for your specific experimental
needs.

e Materials: GSK2292767 DMSO stock solution, PEG300, Tween 80, sterile water (ddHz0).

e Procedure (for a 1 mL final volume):

[e]

Start with a pre-calculated volume of the GSK2292767 DMSO stock solution (e.g., 50 pL
of a 100 mg/mL stock).

[e]

Add 400 pL of PEG300 and mix until the solution is clear.

o

Add 50 pL of Tween 80 and mix again until clear.

[¢]

Add 500 pL of ddH20 to bring the final volume to 1 mL. Mix thoroughly.
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o Itis recommended to use this formulation immediately after preparation for optimal results.
[3]

Troubleshooting Guide

GSK2292767 Stability and Handling Troubleshooting

Observed Issue

Start Troubleshooting
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Caption: Troubleshooting workflow for common GSK2292767 stability issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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